1-(4-Chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one

• IUPAC Name: 1-(4-chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C19H21ClN2O/c20-17-8-6-16(7-9-17)19(23)10-11-21-12-14-22(15-13-21)18-4-2-1-3-5-18/h1-9H,10-15H2
• InChI Key: IELISHYYIJUUCX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC(=O)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C19H21ClN2O
• DSSTOX Substance ID: DTXSID901324000
• Molecular Weight: 328.8 g/mol
• Solubility: 47.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 329779-12-6

Description

1-(4-Chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one, also known as 1-CPPP, is an organic compound belonging to the class of piperazines. It is a heterocyclic aromatic compound that is composed of four rings, two piperazines, and two phenyls. It is a colorless crystalline solid with a molecular weight of 280.8 g/mol and a melting point of 114-115 °C. This compound is used in scientific research applications due to its unique properties and its ability to interact with various biological systems.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Research has shown successful synthesis of related compounds through methods like Claisen-Schmidt condensation and base-catalyzed reactions, offering insights into potential synthesis pathways for 1-(4-Chlorophenyl)-3-(4-phenylpiperazin-1-yl)propan-1-one (Salian et al., 2018).

• Structural Characteristics : Investigations into similar molecules have provided detailed structural information, including molecular geometry, bond angles, and interactions, which could be relevant for understanding the physical and chemical properties of this compound (Jayasudha et al., 2020).

Biological and Pharmacological Activities

• Receptor Interaction Studies : Research on structurally similar compounds has revealed potential interactions with biological receptors, such as α_1 receptors, suggesting possible pharmacological applications for this compound (Hon, 2013).

• Antimicrobial and Antifungal Effects : Some studies have demonstrated antimicrobial and antifungal activities in related compounds, which may indicate similar properties in this compound (Viji et al., 2020).

• Molecular Docking and Computational Studies : Molecular docking studies of related compounds have been carried out to predict binding affinity and interaction with various proteins, offering a framework for understanding the potential biological interactions of this compound (ShanaParveen et al., 2016).

• Neuroprotective and Anti-inflammatory Potential : Certain compounds with structural similarity have shown promise in neuroprotective and anti-inflammatory applications, hinting at potential research directions for this compound (Ravula et al., 2016).